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Compound of Interest

Compound Name: Amiton oxalate

Cat. No.: B1667125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amiton oxalate (CAS No. 3734-97-2) is the oxalate salt of Amiton, an organophosphate

compound. Historically investigated as a potent acaricide and insecticide, its high mammalian

toxicity led to its withdrawal from agricultural use.[1][2] Today, Amiton and its derivatives are

classified as Schedule 2 chemical weapons under the Chemical Weapons Convention.[2] This

guide provides a comprehensive technical overview of Amiton oxalate, focusing on its

chemical properties, synthesis, mechanism of action, toxicology, and analytical methods

relevant to research and development.

Chemical and Physical Properties
Amiton oxalate is a crystalline solid.[3] Its properties are summarized in the table below.
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Property Value Reference

CAS Number 3734-97-2 [4]

Molecular Formula C₁₂H₂₆NO₇PS [4]

Molecular Weight 359.37 g/mol [5]

IUPAC Name

S-[2-(diethylamino)ethyl] O,O-

diethyl phosphorothioate;

oxalic acid

[4]

Synonyms

Tetram, Tetram monooxalate,

O,O-Diethyl S-(2-

diethylamino)ethyl

phosphorothioate hydrogen

oxalate

[5]

Appearance Crystals [3]

Melting Point 98-99 °C [5]

Solubility

No specific data found for the

oxalate salt. Amiton is highly

soluble in water.

[5]

Stability

Organophosphates are

susceptible to formation of

highly toxic and flammable

phosphine gas in the presence

of strong reducing agents.

Partial oxidation may release

toxic phosphorus oxides.[3]

[3]

Synthesis
A detailed, step-by-step synthesis protocol for Amiton oxalate is not readily available in public

literature. However, the general synthesis of Amiton and related compounds involves the

coupling of an appropriate amino alcohol with a phosphoryl chloride.[6][7] Amiton oxalate is

then formed by reacting Amiton with oxalic acid.
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The synthesis of the parent compound, Amiton (S-[2-(diethylamino)ethyl] O,O-diethyl

phosphorothioate), can be conceptualized through the following general steps:

Formation of a diethyl phosphorochloridothioate intermediate.

Reaction with 2-(diethylamino)ethanol to yield the final Amiton product.[6]

Salt formation with oxalic acid in an appropriate solvent to yield Amiton oxalate.

Due to the hazardous nature of the compound and its precursors, synthesis should only be

attempted by qualified professionals in a specialized and controlled laboratory setting with

appropriate safety measures in place.

Mechanism of Action: Acetylcholinesterase
Inhibition
The primary mechanism of toxicity for Amiton oxalate, like other organophosphates, is the

irreversible inhibition of the enzyme acetylcholinesterase (AChE).[8] AChE is critical for the

termination of nerve impulses at cholinergic synapses by hydrolyzing the neurotransmitter

acetylcholine (ACh).

The inhibition of AChE by Amiton leads to an accumulation of ACh in the synaptic cleft,

resulting in continuous stimulation of muscarinic and nicotinic receptors. This overstimulation

leads to a cholinergic crisis, characterized by a range of symptoms affecting the central and

peripheral nervous systems, as well as neuromuscular junctions.

Caption: Acetylcholinesterase Inhibition by Amiton.

Toxicology
Amiton oxalate is highly toxic to mammals.[8] Exposure can lead to a rapid and severe

cholinergic crisis.
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Toxicological Parameter Data Reference

Acute Oral Toxicity (LD₅₀)

Specific data for Amiton

oxalate not found. The mean

lethal oral dose for oxalates in

adults is estimated at 10-30

grams.[9] For the parent

compound Amiton, it is known

to be highly toxic.

[9]

Acute Dermal Toxicity (LD₅₀)

Specific data for Amiton

oxalate not found. The dermal

LD₅₀ for a related compound in

rabbits was >2000 mg/kg.[10]

However, organophosphates

are generally well-absorbed

through the skin.

[10]

Acute Inhalation Toxicity (LC₅₀)

Specific data for Amiton

oxalate not found. Inhalation of

organophosphate dusts or

mists is a significant route of

exposure.

[8]

Signs and Symptoms of

Exposure

Headache, dizziness, blurred

vision, miosis (pinpoint pupils),

sweating, salivation, nausea,

vomiting, diarrhea, muscle

twitching, convulsions,

respiratory depression, and

death.[3][8]

[3][8]

Chronic Effects

Repeated exposure may

damage the nervous system,

causing numbness, weakness,

and personality changes such

as depression and anxiety.[8]

[8]

First Aid Measures:
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General: Immediate medical attention is crucial. Decontamination of the individual is a

priority to prevent further absorption.[3]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area

thoroughly with soap and water.[5]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[5]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[5]

Experimental Protocols
Detailed experimental protocols for Amiton oxalate are not widely published due to its

hazardous nature. The following are general methodologies for the analysis of

organophosphate pesticides, which can be adapted for Amiton oxalate by researchers with

the appropriate expertise and safety infrastructure.

Sample Preparation (General)
Extraction: The analyte is typically extracted from the sample matrix (e.g., biological fluids,

environmental samples) using a suitable organic solvent such as acetonitrile or a mixture of

methylene chloride and hexane.[11][12]

Clean-up: The extract is then purified to remove interfering substances. This can be

achieved using solid-phase extraction (SPE) with cartridges containing materials like

primary-secondary amine (PSA) and graphitized carbon black (GCB).[11]

Concentration: The cleaned-up extract is concentrated to a small volume before analysis.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS):

Principle: GC separates the components of a mixture, and MS provides detection and

identification based on their mass-to-charge ratio. This is a common and effective method for

the analysis of organophosphates.[13][14]
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Column: A low-bleed, mid-polarity column, such as a 5% phenyl-methylpolysiloxane phase,

is often used.[14]

Injection: Splitless injection is typically employed for trace analysis.[14]

Detection: Mass spectrometry in either full-scan or selected ion monitoring (SIM) mode for

higher sensitivity and specificity.[13]

High-Performance Liquid Chromatography (HPLC):

Principle: HPLC separates compounds based on their differential partitioning between a

mobile phase and a stationary phase. It is particularly useful for less volatile or thermally

labile compounds.

Column: A reverse-phase C18 column is commonly used.[15][16]

Mobile Phase: A gradient of an aqueous buffer and an organic solvent like acetonitrile or

methanol.

Detection: UV detection is possible, but for higher sensitivity and specificity, coupling with

mass spectrometry (LC-MS) is preferred.[17]

Caption: General Experimental Workflow for Amiton Oxalate Analysis.

Handling and Safety
Amiton oxalate is an extremely hazardous substance and must be handled with extreme

caution in a controlled laboratory environment.[5]

Engineering Controls: Work should be conducted in a certified chemical fume hood with

adequate ventilation.

Personal Protective Equipment (PPE): Chemical-resistant gloves, a lab coat, and chemical

safety goggles are mandatory. Respiratory protection may be required depending on the

nature of the work.[5]

Storage: Store in a cool, dry, and dark place in a tightly sealed container, away from

incompatible materials.[5]
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Disposal: Dispose of waste in accordance with all local, state, and federal regulations for

hazardous chemical waste.

Conclusion
Amiton oxalate is a highly toxic organophosphate with a well-understood mechanism of action

as an acetylcholinesterase inhibitor. While its use as a pesticide has been discontinued due to

safety concerns, it remains a substance of interest for toxicological research and defense-

related studies. This guide has provided a summary of its known properties, a general overview

of its synthesis, its mechanism of action, toxicological profile, and adaptable analytical

methodologies. All work with this compound must be conducted with the highest level of safety

precautions by trained professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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